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Compound of Interest

Compound Name: (1S)-Calcitriol

Cat. No.: B3274801 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the recommended dosages,

administration protocols, and monitoring of (1S)-Calcitriol, the active form of vitamin D3, in in

vivo mouse models. The information is compiled from various scientific studies and is intended

to assist in the design and execution of preclinical research.

Recommended Dosages of (1S)-Calcitriol
The dosage of (1S)-Calcitriol can vary significantly depending on the research application, the

mouse strain, and the administration route. The following table summarizes dosages used in

various studies. It is crucial to perform dose-response studies to determine the optimal dosage

for your specific experimental context.
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Application/
Mouse
Model

Dosage
Administrat
ion Route

Dosing
Frequency

Vehicle
Reference(s
)

Oncology

Myeloid

Leukemia (SL

mice)

12.5-50

pmol/mouse

Intraperitonea

l (IP)

3 times a

week
Not specified [1]

Breast

Cancer

(MMTV-

Wnt1)

50 ng/mouse
Intraperitonea

l (IP)

3 times a

week

0.1% ethanol

in PBS
[2]

Breast &

Prostate

Cancer

Xenografts

0.025-0.1 µ

g/mouse

Intraperitonea

l (IP)

3 times a

week

0.1% ethanol

in sterile

saline

Prostate

Cancer (C4-2

xenograft)

4 µg/kg Oral Gavage
3 times a

week
Not specified

Immunology

&

Inflammation

General

Immunomodu

lation

(C57BL/6)

0.1 µ

g/mouse

Intraperitonea

l (IP)

Every other

day for 3

weeks

Not specified

Intestinal

Inflammation

(Rab11aΔIEC

)

25 ng/mouse

(two doses)

Intraperitonea

l (IP)
Days 0 and 3

Propylene

glycol

Regulatory T

and B cells

0.5 µg/kg Subcutaneou

s (SC)

3 times a

week for 3

weeks

80%

Polyethylene

glycol
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(C57Bl/6/Fox

p3GFP)

Neuroscience

Alzheimer's

Disease

(TgCRND8)

2.5 µg/kg
Intraperitonea

l (IP)

Every 3 days

for 8 weeks
Not specified

Metabolic

Disease

Type 1

Diabetes

(NOD mice)

50 ng/day Oral (in diet) Daily Diet

Bone

Metabolism

Bone

Turnover

(Normal

young mice)

0.05-0.25

µg/kg/day

Continuous

Infusion

Continuous

for 4 weeks
Not specified

Reproductive

Biology

Embryo

Development

(CD1)

100

ng/mouse

Intraperitonea

l (IP)
Single dose

Ethanol in

PBS
[3]

Preparation of (1S)-Calcitriol Solutions for In Vivo
Administration
(1S)-Calcitriol is sensitive to light and air, and its limited aqueous solubility requires careful

preparation of solutions for in vivo use.[4]

Stock Solutions:

A common practice is to prepare a stock solution of (1S)-Calcitriol in 100% ethanol.[2]
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Store stock solutions at -20°C in a light-protected container.

Working Solutions:

For administration, dilute the stock solution to the desired concentration using a sterile

vehicle.

Commonly used vehicles include:

Sterile phosphate-buffered saline (PBS) with a small percentage of ethanol (e.g., 0.1%) to

maintain solubility.

Normal saline.

Propylene glycol.

Polyethylene glycol (PEG).

To improve stability, antioxidants such as ascorbic acid can be added to the solution.

It is recommended to prepare fresh working solutions for each experiment to ensure potency

and avoid degradation.

Experimental Protocols for Administration
The choice of administration route depends on the desired pharmacokinetic profile and the

experimental design.

Intraperitoneal (IP) Injection
Materials:

Sterile syringe (1 ml) and needle (25-27 gauge)

(1S)-Calcitriol working solution

70% ethanol for disinfection

Animal restrainer (optional)
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Procedure:

Prepare the (1S)-Calcitriol working solution at the desired concentration.

Gently restrain the mouse, exposing the abdomen. The mouse can be held manually or with

a restrainer.

Slightly tilt the mouse's head downwards.

Insert the needle into the lower right or left quadrant of the abdomen, avoiding the midline to

prevent puncture of the bladder or cecum.

The needle should be inserted at a 15-30 degree angle.

Aspirate gently to ensure no fluid (urine or blood) is drawn back, which would indicate

improper placement.

Slowly inject the solution.

Withdraw the needle and return the mouse to its cage.

Monitor the mouse for any signs of distress.

Subcutaneous (SC) Injection
Materials:

Sterile syringe (1 ml) and needle (25-27 gauge)

(1S)-Calcitriol working solution

70% ethanol for disinfection

Procedure:

Prepare the (1S)-Calcitriol working solution.

Grasp the loose skin over the shoulders (scruff) of the mouse to form a "tent".
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Insert the needle into the base of the tented skin, parallel to the spine.

Aspirate to ensure the needle has not entered a blood vessel.

Inject the solution, which will form a small bleb under the skin.

Withdraw the needle and gently massage the area to help disperse the solution.

Return the mouse to its cage and monitor.

Oral Gavage
Materials:

Sterile syringe (1 ml)

Flexible or rigid gavage needle (18-20 gauge for adult mice)

(1S)-Calcitriol working solution

Procedure:

Prepare the (1S)-Calcitriol working solution.

Measure the correct length for gavage needle insertion by holding the needle alongside the

mouse, with the tip at the corner of the mouth and the end at the last rib. Mark this length on

the needle.

Gently restrain the mouse and hold it in a vertical position.

Carefully insert the gavage needle into the diastema (the gap between the incisors and

molars) and advance it along the roof of the mouth towards the esophagus. The mouse

should swallow the needle.

If any resistance is met, do not force the needle. Withdraw and try again.

Once the needle is in the esophagus to the predetermined depth, slowly administer the

solution.
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Gently remove the gavage needle.

Return the mouse to its cage and monitor for any signs of respiratory distress, which could

indicate accidental administration into the trachea.

Monitoring for and Management of Hypercalcemia
A primary side effect of (1S)-Calcitriol administration is hypercalcemia, an abnormally high

level of calcium in the blood.

Monitoring:

Regularly monitor serum calcium levels throughout the study. Blood can be collected via tail

vein, saphenous vein, or terminal cardiac puncture.

The frequency of monitoring should be determined by the dose and duration of treatment.

For high-dose or long-term studies, more frequent monitoring is recommended.

Normal serum calcium levels in mice are typically in the range of 8-10 mg/dL.

Monitor for clinical signs of hypercalcemia, which can include lethargy, weight loss, and

increased urination.

Management:

If hypercalcemia develops, consider reducing the dose or frequency of (1S)-Calcitriol
administration.

Hydration with saline can help to decrease the toxicity of (1S)-Calcitriol and may reduce

mortality. Co-administration of 0.25 mL of normal saline via intraperitoneal injection has been

shown to be beneficial.

Visualizations
(1S)-Calcitriol Signaling Pathway
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(Cytosol/Nucleus)

Binds to

VDR-RXR
Heterodimer

Heterodimerizes with
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mRNA Protein Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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